Cas no 1897247-40-3 (5-bromo-4-(1-hydroxycyclopropyl)methyl-2-methoxyphenol)

• Product Name: 5-bromo-4-(1-hydroxycyclopropyl)methyl-2-methoxyphenol
• CAS No: 1897247-40-3
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6303537
• PubChem ID: 117434990
• Update Time: 2025-10-16

5-bromo-4-(1-hydroxycyclopropyl)methyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-(1-hydroxycyclopropyl)methyl-2-methoxyphenol
• EN300-1923847
• 5-bromo-4-[(1-hydroxycyclopropyl)methyl]-2-methoxyphenol
• 1897247-40-3

• Inchi： 1S/C11H13BrO3/c1-15-10-4-7(6-11(14)2-3-11)8(12)5-9(10)13/h4-5,13-14H,2-3,6H2,1H3
• InChI Key： STUBBOISAHJKRV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC1(CC1)O)OC)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Additional information on 5-bromo-4-(1-hydroxycyclopropyl)methyl-2-methoxyphenol

Comprehensive Overview of 5-bromo-4-(1-hydroxycyclopropyl)methyl-2-methoxyphenol (CAS No. 1897247-40-3)

5-bromo-4-(1-hydroxycyclopropyl)methyl-2-methoxyphenol, with the CAS registry number 1897247-40-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a bromophenol core with a hydroxycyclopropyl moiety, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The compound's molecular formula and structural complexity contribute to its versatility in organic synthesis. Its bromo-substituted aromatic ring enhances reactivity, enabling selective modifications for derivative development. Meanwhile, the hydroxycyclopropyl group introduces steric and electronic effects that can influence binding affinity in biological systems. These attributes align with current trends in fragment-based drug design (FBDD) and small-molecule therapeutics, areas frequently searched in academic and industrial databases.

In the context of green chemistry and sustainable synthesis, 5-bromo-4-(1-hydroxycyclopropyl)methyl-2-methoxyphenol offers opportunities for eco-friendly catalytic processes. Recent publications highlight its role in C-H activation and cross-coupling reactions, addressing the growing demand for efficient synthetic routes with minimal waste. This resonates with the increasing focus on Environmental, Social, and Governance (ESG) criteria in chemical manufacturing.

From an analytical perspective, advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to characterize this compound. Its chromatographic purity and stability under various conditions are critical parameters for quality control, topics often queried by laboratory professionals. Additionally, computational studies leveraging artificial intelligence (AI)-assisted molecular modeling are exploring its 3D conformation and interaction profiles, a hot topic in cheminformatics.

The compound's nomenclature, including synonyms like 5-bromo-2-methoxy-4-((1-hydroxycyclopropyl)methyl)phenol, underscores the importance of precise chemical naming in patent literature and regulatory submissions. Searches for IUPAC name validation and CAS number lookup reflect user needs in intellectual property and compliance workflows. Furthermore, discussions on platforms like ResearchGate and PubMed frequently address its potential as a scaffold for kinase inhibitors or antioxidant agents.

In summary, 5-bromo-4-(1-hydroxycyclopropyl)methyl-2-methoxyphenol (CAS 1897247-40-3) represents a multifaceted tool for modern chemistry. Its relevance spans medicinal chemistry, process optimization, and computational drug design, aligning with both academic inquiries and industrial applications. As research progresses, this compound may emerge as a cornerstone in developing next-generation therapeutics and sustainable synthetic methodologies.